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Introduction
The vase life of cut flowers is a critical determinant of their quality and commercial value.[1] It is

influenced by a multitude of pre- and post-harvest factors, including water relations,

carbohydrate status, and the presence of ethylene.[1] This document outlines a standardized

operating procedure for conducting vase life trials using Chrysal post-harvest products. The

objective is to provide a consistent methodology for evaluating the efficacy of these products in

extending the longevity and maintaining the quality of cut flowers. Adherence to this protocol

will ensure the generation of accurate, reliable, and repeatable results.[2]

Materials and Methods
Materials

Freshly cut flowers (e.g., Roses, Carnations, Chrysanthemums) of uniform maturity

Chrysal post-harvest products (e.g., Chrysal Professional 2, Chrysal RVB Clear, Chrysal
Clear Universal Flower Food)

Distilled or deionized water (as a control)
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Clean glass vases (minimum of 3 per treatment)[2]

Graduated cylinders

pH meter

Light meter

Thermometer and hygrometer

Pruning shears or sharp knife

Data recording sheets or software

Environmental Conditions
The testing environment should be controlled and uniform for all vases to mimic a typical

consumer's home environment.[2]

Parameter Recommended Value

Temperature 20°C (68°F)[3][4]

Relative Humidity 60%[3]

Light
Low intensity, supplemented with fluorescent

light if necessary[3]

Air Circulation Low, with continuous air replenishment[3]

Experimental Protocol
Flower Preparation

Acquisition: Procure flowers that have received optimal post-harvest treatment from the

grower and wholesaler.[5]

Unpacking: Carefully unpack the flowers upon arrival.
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Stem Trimming: Recut the stems by removing at least 2-3 cm with a sharp knife or pruning

shears at a 45-degree angle.

Foliage Removal: Remove any leaves that will be below the waterline in the vase to prevent

microbial growth.[6]

Solution Preparation
Control Group: Fill the designated control vases with a specified volume of distilled or

deionized water.

Treatment Groups: Prepare the Chrysal solutions according to the manufacturer's

instructions. For example, for Chrysal RVB Clear, the recommended dosage is 2 ml per liter

of water.[7] Ensure accurate dosing for reliable results.[8]

pH Measurement: Record the initial pH of all solutions. The pH for a ready-to-use Chrysal
RVB Clear solution should be between 3.5 and 5.5.[7]

Vase Setup and Observation
Randomization: Randomly assign the prepared flowers to the different treatment and control

vases. A minimum of 3 vases (replicates) per treatment is recommended.[2]

Placement: Place the vases in the controlled environment chamber.

Daily Observations: At the same time each day, record qualitative and quantitative data for

each flower.

Data Collection
The following parameters should be monitored and recorded daily:

Vase Life (days): The number of days until the flower is terminated from the test based on

the termination criteria.

Flower Diameter (cm): Measure the diameter of the flower head.

Fresh Weight (g): Weigh the entire flower stem.
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Water Uptake (ml): Measure the volume of solution consumed daily.

Qualitative Observations: Note any signs of senescence such as petal wilting, discoloration,

petal fall, and bent neck.[1][2]

Termination Criteria
A flower's vase life is considered terminated when one or more of the following are observed:

Loss of turgidity (wilting) of petals or leaves.

Significant discoloration or browning of petals.

More than 50% of petals have dropped.

The neck of the flower bends and can no longer support the head ("bent neck").

Data Presentation
Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Average Vase Life

Treatment
Replicate 1
(days)

Replicate 2
(days)

Replicate 3
(days)

Average
Vase Life
(days)

Standard
Deviation

Control

(Water)

Chrysal

Product A

Chrysal

Product B

Table 2: Daily Flower Diameter (cm)
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Treatment Day 1 Day 3 Day 5 Day 7 Day 9

Control

(Water)

Chrysal

Product A

Chrysal

Product B

Table 3: Daily Fresh Weight (g)

Treatment Day 1 Day 3 Day 5 Day 7 Day 9

Control

(Water)

Chrysal

Product A

Chrysal

Product B

Table 4: Daily Water Uptake (ml)

Treatment Day 1 Day 3 Day 5 Day 7 Day 9

Control

(Water)

Chrysal

Product A

Chrysal

Product B
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Caption: Experimental workflow for a Chrysal vase life trial.
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Caption: Factors affecting cut flower vase life and Chrysal's role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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